Cas no 2168440-61-5 (2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4^{7}.3^{5}tetradecane-9,9-dione)

• Product Name: 2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4^{7}.3^{5}tetradecane-9,9-dione
• CAS No: 2168440-61-5
• MF: C₁₀H₁₇NO₄S
• MW: 247.311281919479
• CID: 6540937
• PubChem ID: 165522527
• Update Time: 2025-07-17

2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4^{7}.3^{5}tetradecane-9,9-dione Chemical and Physical Properties

Names and Identifiers

• 2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4^{7}.3^{5}tetradecane-9,9-dione
• 2168440-61-5
• EN300-1280313
• 2,6-dioxa-9lambda6-thia-12-azadispiro[4.1.4^{7}.3^{5}]tetradecane-9,9-dione

• Inchi： 1S/C10H17NO4S/c12-16(13)6-3-10(8-16)11-4-1-9(15-10)2-5-14-7-9/h11H,1-8H2
• InChI Key： NRJFAAUYGPEPFZ-UHFFFAOYSA-N
• SMILES： S1(CCC2(C1)NCCC1(COCC1)O2)(=O)=O

Computed Properties

• Exact Mass: 247.08782920g/mol
• Monoisotopic Mass: 247.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 73Ų

Additional information on 2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4^{7}.3^{5}tetradecane-9,9-dione

Introduction to 2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4⁷.3⁵tetradecane-9,9-dione (CAS No. 2168440-61-5)

The compound 2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4⁷.3⁵tetradecane-9,9-dione, identified by its CAS number 2168440-61-5, represents a structurally complex molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique spirocyclic framework, incorporating oxygen and sulfur heteroatoms, positions it as a promising candidate for further exploration in drug discovery and material science applications.

The molecular architecture of this compound is characterized by a spirocyclic core, which consists of two interconnected rings: a tetradecane backbone and an azacyclohexane ring fused at the 12-position. The presence of two oxygen atoms (indicated by the prefix "dioxa") and a sulfur atom (denoted by "thia") introduces distinct electronic and steric properties that influence its reactivity and biological interactions. The spiro configuration itself imparts rigidity to the molecule while allowing for conformational flexibility at certain positions, which is often a desirable feature in pharmacophores.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and enhanced binding affinity towards biological targets. The 2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4⁷.3⁵tetradecane-9,9-dione (CAS No. 2168440-61-5) is no exception, with its unique structural features making it a compelling subject for medicinal chemistry investigations.

One of the most striking features of this compound is its potential as a scaffold for drug development. The spirocyclic core provides a stable platform that can be modified at various positions to optimize pharmacokinetic properties and target specificity. For instance, the azacyclohexane ring can serve as a privileged scaffold for interactions with biological receptors, while the oxygen and sulfur atoms offer opportunities for hydrogen bonding or metal coordination interactions.

The synthesis of such complex molecules often presents significant challenges due to the multiple stereocenters and ring junctions involved. However, advances in synthetic methodology have made it increasingly feasible to construct these intricate structures with high precision. The preparation of 2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4⁷.3⁵tetradecane-9,9-dione (CAS No. 2168440-61-5) would likely involve multi-step reactions, including cyclization, functional group transformations, and stereocontrol techniques.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those containing nitrogen, oxygen, and sulfur atoms. These heteroatoms can participate in various non-covalent interactions with biological targets, enhancing binding affinity and selectivity. The 2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4⁷.3⁵tetradecane-9,9-dione (CAS No. 2168440-61-5) exemplifies this trend by incorporating both oxygen and sulfur atoms into its structure.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty materials. Its unique structural motifs may inspire novel designs for molecules with specific functionalities tailored to industrial or scientific needs.

In conclusion,2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4⁷.3⁵tetradecane-9,9-dione (CAS No. 2168440-61-5) represents a structurally fascinating molecule with significant untapped potential in drug discovery and material science applications. Its complex framework offers opportunities for innovation through both synthetic chemistry and biological exploration.